Cas no 2034375-36-3 (3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1-4-(trifluoromethyl)phenylurea)

• Product Name: 3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1-4-(trifluoromethyl)phenylurea
• CAS No: 2034375-36-3
• MF: C₁₉H₁₈F₃N₅O
• MW: 389.37433385849
• CID: 6361773
• PubChem ID: 119102851
• Update Time: 2025-10-21

3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1-4-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1-4-(trifluoromethyl)phenylurea
• 1-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)urea
• 3-{2-[5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1-[4-(trifluoromethyl)phenyl]urea
• 1-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]urea
• F6525-2650
• AKOS026695195
• 2034375-36-3

• Inchi： 1S/C19H18F3N5O/c1-13-11-17(14-3-2-8-23-12-14)26-27(13)10-9-24-18(28)25-16-6-4-15(5-7-16)19(20,21)22/h2-8,11-12H,9-10H2,1H3,(H2,24,25,28)
• InChI Key： HRMLDSMTKFZVRO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(NCCN1C(C)=CC(C2C=NC=CC=2)=N1)=O)(F)F

Computed Properties

• Exact Mass: 389.14634470g/mol
• Monoisotopic Mass: 389.14634470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1-4-(trifluoromethyl)phenylurea

3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1-4-(trifluoromethyl)phenylurea

The compound 2034375-36-3, also known as 3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1-4-(trifluoromethyl)phenylurea, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique chemical structure, which combines elements of pyridine, pyrazole, and urea functionalities. The presence of a trifluoromethyl group further enhances its chemical versatility, making it a promising candidate for various applications.

Recent studies have highlighted the importance of pyridin-3-yl and pyrazole moieties in drug design. These groups are known for their ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and π–π interactions. The trifluoromethyl group, on the other hand, contributes to the compound's lipophilicity and stability, which are critical properties for drug candidates. These findings underscore the potential of this compound in the development of novel therapeutic agents.

The synthesis of 2034375-36-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of a pyrazole ring is particularly noteworthy, as it requires precise control over reaction conditions to achieve the desired stereochemistry. Researchers have also explored the use of microwave-assisted synthesis to optimize the reaction yield and purity, which has been a significant advancement in this area.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. The urea moiety in the molecule plays a crucial role in mediating these interactions, while the methyl group provides additional stabilization. These properties make it a strong candidate for further development into a clinical drug.

Beyond its pharmaceutical applications, 2034375-36-3 has also been investigated for its potential use in materials science. Its unique electronic properties make it a viable candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). The presence of the trifluoromethyl group enhances its electron-withdrawing capabilities, which are essential for these applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed that it can bind effectively to specific protein pockets, suggesting its potential as a lead compound for drug discovery. Additionally, quantum mechanical calculations have shed light on its electronic structure, further validating its suitability for both therapeutic and materials-based applications.

In conclusion, 2034375-36-3, or 3-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yethylethyl}-1-(4-trifluoromethyl)phenylurea, represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique chemical structure, combined with recent research findings, positions it as a valuable asset in both pharmaceutical and materials science research.